Phenosafranin
Phenosafranin
Safranin O is an organic chloride salt having 3,7-diamino-5-phenylphenazin-5-ium as the counterion. It is commonly used for staining Gram negative bacteria red in smears to contrast with the blue Gram positive organisms. It has a role as a fluorochrome, a histological dye and a photosensitizing agent. It contains a 3,7-diamino-5-phenylphenazin-5-ium.
Brand Name:
Vulcanchem
CAS No.:
81-93-6
VCID:
VC0118193
InChI:
InChI=1S/C18H14N4.ClH/c19-12-6-8-15-17(10-12)22(14-4-2-1-3-5-14)18-11-13(20)7-9-16(18)21-15;/h1-11H,(H3,19,20);1H
SMILES:
C1=CC=C(C=C1)[N+]2=C3C=C(C=CC3=NC4=C2C=C(C=C4)N)N.[Cl-]
Molecular Formula:
C18H15ClN4
Molecular Weight:
322.8 g/mol
Phenosafranin
CAS No.: 81-93-6
Reference Standards
VCID: VC0118193
Molecular Formula: C18H15ClN4
Molecular Weight: 322.8 g/mol
| CAS No. | 81-93-6 |
|---|---|
| Product Name | Phenosafranin |
| Molecular Formula | C18H15ClN4 |
| Molecular Weight | 322.8 g/mol |
| IUPAC Name | 10-phenylphenazin-10-ium-2,8-diamine;chloride |
| Standard InChI | InChI=1S/C18H14N4.ClH/c19-12-6-8-15-17(10-12)22(14-4-2-1-3-5-14)18-11-13(20)7-9-16(18)21-15;/h1-11H,(H3,19,20);1H |
| Standard InChIKey | SOUHUMACVWVDME-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)[N+]2=C3C=C(C=CC3=NC4=C2C=C(C=C4)N)N.[Cl-] |
| Canonical SMILES | C1=CC=C(C=C1)[N+]2=C3C=C(C=CC3=NC4=C2C=C(C=C4)N)N.[Cl-] |
| Description | Safranin O is an organic chloride salt having 3,7-diamino-5-phenylphenazin-5-ium as the counterion. It is commonly used for staining Gram negative bacteria red in smears to contrast with the blue Gram positive organisms. It has a role as a fluorochrome, a histological dye and a photosensitizing agent. It contains a 3,7-diamino-5-phenylphenazin-5-ium. |
| Synonyms | 2,8-Diamino-10-phenyl-phenazinium Chloride; 3,7-Diamino-5-phenylphenazinium Chloride; |
| PubChem Compound | 65732 |
| Last Modified | Nov 11 2021 |
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